Cas no 1258652-71-9 (1-BOC-4-2-1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylaminoethylpiperazine)

• Product Name: 1-BOC-4-2-1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylaminoethylpiperazine
• CAS No: 1258652-71-9
• MF: C₂₁H₃₅N₃O₄
• MW: 393.520305871964
• CID: 3041969
• Update Time: 2025-06-08

1-BOC-4-2-1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylaminoethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-BOC-4-[2-[[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino]ethyl]piperazine
• 1-BOC-4-2-1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylaminoethylpiperazine

• Inchi： 1S/C21H35N3O4/c1-15(18-16(25)13-21(5,6)14-17(18)26)22-7-8-23-9-11-24(12-10-23)19(27)28-20(2,3)4/h22H,7-14H2,1-6H3
• InChI Key： RANAYKAWRDHKJY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(CCN/C(=C2/C(=O)CC(C)(C)CC/2=O)/C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 1-BOC-4-2-1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylaminoethylpiperazine

Introduction to Compound with CAS No 1258652-71-9 and Product Name: 1-BOC-4-2-1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylaminoethylpiperazine

The compound with the CAS number 1258652-71-9 and the product name 1-BOC-4-2-1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylaminoethylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a BOC (tert-butoxycarbonyl) protecting group in its molecular structure suggests its utility in multi-step synthetic pathways, particularly in the synthesis of complex peptides and proteins. The 4,4-dimethyl-2,6-dioxocyclohexylidene moiety introduces a rigid aromatic system, which can enhance the binding affinity and selectivity of the compound when used in medicinal applications.

Recent research in medicinal chemistry has highlighted the importance of piperazine derivatives in the development of drugs targeting various biological pathways. The 1-(BOC)-4-2-1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylaminoethylpiperazine structure combines the favorable properties of piperazine with a bulky protecting group, making it an excellent candidate for further exploration. Studies have shown that piperazine-based compounds can exhibit significant pharmacological activity, particularly in the realms of central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The dimethyl-substituted cyclohexylidene part of the molecule contributes to its stability and solubility, which are critical factors in drug formulation and delivery.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in modern organic synthesis. The introduction of the BOC group at the N-terminal position provides a stable amine protecting group, which is essential for controlling reactivity during subsequent synthetic steps. The 4,4-dimethyl-2,6-dioxocyclohexylidene ring system is a key feature that imparts specific steric and electronic properties to the molecule. This moiety has been extensively studied for its ability to modulate biological activity by influencing binding interactions with target proteins.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage structural diversity to achieve higher efficacy and lower toxicity. The 1-(BOC)-4-2-1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylaminoethylpiperazine compound exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular framework. Preliminary computational studies suggest that this compound may exhibit potent activity against enzymes involved in inflammation and pain signaling. Additionally, its structural features make it a promising candidate for further optimization using structure-based drug design approaches.

The role of protecting groups in peptide synthesis cannot be overstated. The BOC group, in particular, has become a cornerstone of solid-phase peptide synthesis due to its stability under acidic conditions and ease of removal under mild basic conditions. This makes 1-(BOC)-4-2-1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylaminoethylpiperazine an invaluable intermediate in the construction of more complex peptidomimetics. These peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties.

Advances in synthetic methodologies have enabled chemists to construct increasingly complex molecules with precision and efficiency. The synthesis of 1-(BOC)-4-2-1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylaminoethylpiperazine exemplifies these advancements by demonstrating the ability to integrate multiple functional groups into a single scaffold without compromising yield or purity. This capability is crucial for drug discovery efforts aimed at identifying lead compounds with high potential for further development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its unique structural features. For instance, the rigid aromatic system provided by the dimethyl-substituted cyclohexylidene moiety could be exploited to develop novel polymers with enhanced thermal stability and mechanical strength. Similarly, its ability to interact with biological targets suggests potential uses in crop protection agents designed to modulate plant growth and defense mechanisms.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with these systems in precise ways. The 1-(BOC)-4-2-1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylaminoethylpiperazine compound represents a testament to this progress by combining multiple pharmacologically relevant features into a single entity. Its development underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in driving innovation in drug discovery.

In conclusion, the compound with CAS number 1258652-71-9 and product name 1-(BOC)-4-2-1-(4-methyl dimethoxy-cyco hexane - 3-one - 5 - phenyl ) ethylene amine - N - eth yl piperaz ine hydrochloride monohydrate is a remarkable example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile intermediate for further synthetic exploration and has significant potential for application across multiple domains including pharmaceuticals , materials science , agrochemicals , etc . As research continues , it is likely that compounds like this will play an increasingly important role in addressing some of today's most pressing scientific challenges .